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Abstract

Sporidesmin, a mycotoxin produced by the fungus Pithomyces chartarum, is a potent
hepatotoxin responsible for the disease known as facial eczema in ruminants.[1][2] Its complex
chemical structure, characterized by a reactive epidithiodioxopiperazine ring, is central to its
biological activity.[3][4][5] This technical guide provides an in-depth analysis of the chemical
structure of sporidesmin, its physicochemical properties, detailed experimental protocols for
its isolation and characterization, and a thorough examination of its molecular mechanism of
action. The information presented herein is intended to serve as a valuable resource for
researchers and professionals involved in mycotoxin research, toxicology, and the development
of potential therapeutic interventions.

Chemical Structure and Identification

Sporidesmin is an organic heteropentacyclic compound with a complex stereochemistry.[6][7]
The core of its structure is the epidithiodioxopiperazine (ETP) ring system, which is responsible
for its toxicity.[3][4][5]

Table 1: Chemical Identifiers of Sporidesmin A
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Identifier

Value

Reference

Molecular Formula

C18H20CIN306S:2

[6]i8]

IUPAC Name

(1R,2R,3S,11R,14R)-6-chloro-
2,3-dihydroxy-7,8-dimethoxy-
10,14,18-trimethyl-15,16-
dithia-10,12,18-
triazapentacyclo[12.2.2.0*
1203, 11,04, °Joctadeca-4,6,8-

triene-13,17-dione

[8]

CAS Registry Number

1456-55-9

[8]

SMILES String

C[C@@]12C(=O)N3[C@@H]4
--INVALID-LINK--
N1C)SS2)0">C@(C5=CC(=C(
C(=C5N4C)0C)0C)CO

[8]

Physicochemical Properties

A thorough understanding of the physicochemical properties of sporidesmin is crucial for its

handling, analysis, and for studies into its biological interactions.

Table 2: Physicochemical Properties of Sporidesmin A

Property Value Reference
Molecular Weight 473.95 g/mol [1][8]
Appearance Colorless needles [9]
Melting Point 171-172 °C 9]
Soluble in methanol, ethanol,
Solubility acetone, chloroform; sparingly [5][9]
soluble in water.
UV-Vis Absorption (in
Amax at 218, 255, and 301 nm [10]

Methanol)
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Experimental Protocols
Isolation and Purification of Sporidesmin from
Pithomyces chartarum

The following protocol is a synthesized methodology based on established procedures for the
extraction and purification of sporidesmin.[7][11][12]

Experimental Workflow for Sporidesmin Isolation
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Fungal Culture and Harvest Extraction
Culture of Pithomyces chartarum on sterile rye grain Soxhlet extraction with acetone
Harvest of fungal spores and mycelium Concentration of acetone extract under reduced pressure
Purification

Liquid-liquid partition between n-hexane and methanol/water

:

Silica gel column chromatography (Eluent: Chloroform/Methanol gradient)

:

Crystallization from benzene/cyclohexane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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